2,4-Dimethoxypyridine 1-oxide

• IUPAC Name: 2,4-dimethoxy-1-oxidopyridin-1-ium
• InChI: InChI=1S/C7H9NO3/c1-10-6-3-4-8(9)7(5-6)11-2/h3-5H,1-2H3
• InChI Key: KBGDVPTYNSTPJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=[N+](C=C1)[O-])OC
• Molecular Formula: C7H9NO3
• Molecular Weight: 155.15 g/mol
• CAS RN: 6890-63-7

Description

Molecular Structure Analysis

The molecular structure of 2,4-Dimethoxypyridine 1-oxide consists of a pyridine ring with two methoxy groups attached at the 2 and 4 positions, and an oxide group at the 1 position.

Scientific Research Applications

Electrophilic Substitution in Heteroaromatic Compounds

2,4-Dimethoxypyridine 1-oxide is involved in the electrophilic substitution of heteroaromatic compounds. Studies have shown that substituted derivatives of pyridine 1-oxide undergo β-nitration on the conjugate acid. This is significant in understanding the kinetics and mechanisms of nitrations in heteroaromatic compounds, providing insights into their chemical behavior and potential applications in synthesis (Johnson et al., 1967).

Reductive Radical Formation

The reductive radical formation of hetero aromatic N-oxides, including pyridine 1-oxide, has been studied. This research has implications in understanding the reduction processes and the formation of anion radicals, which are fundamental in the field of organic chemistry and materials science (Ito & Okamoto, 1967).

Hydrogen Bond Complexation

2,4-Dimethoxypyridine 1-oxide has been explored in the context of hydrogen bond complexation. This is relevant in the study of molecular interactions, particularly in the design and synthesis of novel compounds with specific properties (Goldenberg & Neilands, 1999).

Photophysical and Electrochemical Properties

The compound's role in the synthesis and study of materials with unique photophysical and electrochemical properties has been documented. These studies contribute to the development of new materials with potential applications in electronics and photonics (Golla et al., 2020).

Acid-catalysed Hydrogen Exchange

Research has also focused on the acid-catalysed hydrogen exchange in substituted pyridine 1-oxides, including 2,4-Dimethoxypyridine 1-oxide. This has implications in organic synthesis, particularly in understanding the reactivity and orientation of molecules under various conditions (Bean et al., 1967).

Synthesis of Complex Compounds

The use of 2,4-Dimethoxypyridine 1-oxide in the synthesis of complex compounds, such as phosphinoyl bipyridyls, has been studied. This is important in the field of synthetic chemistry for the development of new compounds with specific functionalities (Chen Yu-yan, 2004).